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Compound of Interest

Compound Name: Phenoxyethyl caprylate

CAS No.: 23511-73-1

Cat. No.: B12750058

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Phenoxyethyl caprylate, including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans.

Phenoxyethyl caprylate is an emollient used in various formulations. While it is not classified

as a hazardous substance under GHS (Globally Harmonized System of Classification and

Labelling of Chemicals), proper handling is crucial to minimize exposure and ensure a safe

laboratory environment.[1] Best practices dictate treating all chemicals with a degree of

caution.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling Phenoxyethyl caprylate.
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PPE Category Item
Specifications and
Recommendations

Eye Protection Safety Glasses

Should be worn at all times in

the laboratory. Must be ANSI

Z87.1 approved and equipped

with side shields to provide

protection from splashes.

Goggles

Recommended when there is

a higher risk of splashing or

when handling larger

quantities of the substance.

Goggles provide a tighter seal

around the eyes for enhanced

protection.

Hand Protection Disposable Gloves

Nitrile or neoprene gloves are

recommended for incidental

contact. While specific

breakthrough time data for

Phenoxyethyl caprylate is not

readily available, these

materials generally offer good

resistance to a wide range of

chemicals. Always inspect

gloves for any signs of

degradation or perforation

before use. Change gloves

immediately if they become

contaminated. For prolonged

or immersive contact, consult

the glove manufacturer's

chemical resistance guide.

Body Protection Laboratory Coat A standard, long-sleeved

laboratory coat should be worn

to protect the skin and

personal clothing from
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potential splashes. The coat

should be kept clean and

laundered regularly.

Chemical-Resistant Apron

Consider wearing a chemical-

resistant apron over the lab

coat when handling larger

volumes or during procedures

with a high likelihood of

splashes.

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes are

mandatory in a laboratory

setting to protect the feet from

spills and falling objects.

Operational Plan: Step-by-Step Handling Procedure
Following a standardized procedure for handling Phenoxyethyl caprylate minimizes the risk of

exposure and contamination.
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Preparation

Handling

Cleanup & Disposal

1. Prepare a well-ventilated work area

2. Gather all necessary materials

3. Don appropriate PPE

4. Dispense Phenoxyethyl caprylate carefully

5. Perform the experimental procedure

6. Decontaminate work surfaces

7. Dispose of waste properly

8. Doff PPE in the correct order

9. Wash hands thoroughly

Click to download full resolution via product page

Standard Operating Procedure for Handling Phenoxyethyl Caprylate.
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Experimental Protocol: A General Guideline

Preparation:

Ensure the work area, such as a chemical fume hood or a benchtop in a well-ventilated

lab, is clean and uncluttered.

Assemble all necessary equipment and reagents before starting the experiment.

Put on all required PPE as outlined in the table above.

Handling:

When transferring or weighing Phenoxyethyl caprylate, do so in a manner that minimizes

the generation of aerosols.

Keep containers of Phenoxyethyl caprylate closed when not in use.

Cleanup:

After completing the experimental work, decontaminate all surfaces and equipment that

may have come into contact with the chemical using a suitable laboratory cleaner.

Follow the disposal plan outlined below for all waste materials.

PPE Removal (Doffing):

Remove gloves first, turning them inside out as you pull them off to contain any

contamination.

Remove your lab coat, being careful not to touch the outside with your bare hands.

Remove eye protection last.

Wash your hands thoroughly with soap and water after removing all PPE.

Disposal Plan
Proper disposal of chemical waste is critical for laboratory safety and environmental protection.
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Contaminated Materials: All disposable items that have come into contact with

Phenoxyethyl caprylate, such as gloves, paper towels, and pipette tips, should be collected

in a designated, clearly labeled hazardous waste container.

Unused Product: Unused or waste Phenoxyethyl caprylate should be disposed of as

chemical waste in accordance with your institution's and local regulations. Do not pour it

down the drain.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed container can then be disposed of as

regular laboratory glass or plastic waste, depending on the material. Always check with your

institution's environmental health and safety department for specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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